N,N'-bis(4-fluorophenyl)hexanediamide

Specification

• CAS No.: 307340-12-1
• Molecular Formula: C18H18F2N2O2
• Molecular Weight: 332.3 g/mol
• IUPAC Name: N,N'-bis(4-fluorophenyl)hexanediamide
• Standard InChI: InChI=1S/C18H18F2N2O2/c19-13-5-9-15(10-6-13)21-17(23)3-1-2-4-18(24)22-16-11-7-14(20)8-12-16/h5-12H,1-4H2,(H,21,23)(H,22,24)
• Standard InChI Key: OTKGPFNHHGJECN-UHFFFAOYSA-N
• SMILES: C1=CC(=CC=C1NC(=O)CCCCC(=O)NC2=CC=C(C=C2)F)F
• Canonical SMILES: C1=CC(=CC=C1NC(=O)CCCCC(=O)NC2=CC=C(C=C2)F)F

Introduction

N,N'-bis(4-fluorophenyl)hexanediamide is an organic compound belonging to the class of diamides. It is characterized by its unique structure, which includes two amide functional groups attached to a hexane chain, and the presence of fluorine atoms in its structure. This compound is of interest in various scientific fields due to its potential biological activities and applications in materials science.

Synthesis and Chemical Reactions

The synthesis of N,N'-bis(4-fluorophenyl)hexanediamide typically involves multi-step organic chemistry reactions. These reactions often start with readily available starting materials and may involve condensation or amidation reactions to form the desired diamide structure.

Synthesis Steps	Description
1. Starting Materials	Typically involves 4-fluorobenzamide and hexanedioic acid derivatives.
2. Reaction Conditions	Requires careful control of temperature and solvent to facilitate the formation of amide bonds.
3. Purification	Often involves recrystallization or chromatography to obtain pure product.

N,N'-bis(4-fluorophenyl)hexanediamide can undergo various chemical reactions, including hydrolysis with strong acids or bases and oxidation under certain conditions.

Biological Activities and Applications

This compound has been studied for its potential biological activities, including interactions with enzymes or receptors that may modulate biological pathways. The fluorine atoms in its structure can influence its reactivity and interaction with biological systems.

Potential Applications	Description
Biological Activities	May exhibit enzyme inhibition or receptor modulation.
Materials Science	Potential use in developing new materials with unique properties.
Pharmaceutical Research	Could serve as a scaffold for designing new drugs due to its chemical versatility.

Safety and Environmental Impact

N,N'-bis(4-fluorophenyl)hexanediamide is classified as very toxic to aquatic life, with a warning for hazardous effects on the aquatic environment. Proper handling and disposal procedures are necessary to mitigate its environmental impact.

Safety Information	Description
Hazard Classification	Very toxic to aquatic life (H400).
Precautions	Avoid release into the environment. Dispose of contents/container to an approved waste disposal plant.